Cas no 867338-62-3 (1-Heptanamine, 7-azido-)

• Product Name: 1-Heptanamine, 7-azido-
• CAS No: 867338-62-3
• MF: C₇H₁₆N₄
• MW: 156.228740692139
• CID: 4262963
• PubChem ID: 86078096
• Update Time: 2025-10-28

1-Heptanamine, 7-azido- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, 7-azido-
• 7-Azido-1-heptanamine
• 867338-62-3
• SCHEMBL25186922
• 7-azidoheptan-1-amine
• G80723
• EN300-26277033

• Inchi： 1S/C7H16N4/c8-6-4-2-1-3-5-7-10-11-9/h1-8H2
• InChI Key： VTHWVKRZWJBOTA-UHFFFAOYSA-N
• SMILES： C(CCN=[N+]=[N-])CCCCN

Computed Properties

• Exact Mass: 156.137496527Da
• Monoisotopic Mass: 156.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-Heptanamine, 7-azido-

1-Heptanamine, 7-Azido: A Comprehensive Overview

1-Heptanamine, 7-Azido, also known by its CAS registry number CAS No. 867338-62-3, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a member of the aliphatic amines family, characterized by its seven-carbon chain with an amino group (-NH2) at one end and an azide group (-N3) at the other. The unique combination of these functional groups makes it a versatile building block in various chemical reactions and applications.

The structure of 1-Heptanamine, 7-Azido is particularly interesting due to the presence of both an amine and an azide group on the same carbon chain. This duality allows for a wide range of reactivity, making it a valuable substrate in click chemistry. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, focuses on reactions that are efficient, selective, and easy to perform. The azide group in this compound is especially reactive in click reactions, such as the Huisgen cycloaddition reaction, which forms stable triazole rings when reacted with alkyne-containing molecules.

Recent advancements in click chemistry have expanded the utility of 1-Heptanamine, 7-Azido in drug discovery and delivery systems. Researchers have utilized this compound to synthesize bioconjugates that target specific proteins or cells. For instance, studies have shown that incorporating this azide-containing amine into peptide-based drugs enhances their stability and bioavailability. This has significant implications for developing new therapeutics against diseases such as cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 1-Heptanamine, 7-Azido has found applications in materials science. The compound is used as a precursor for synthesizing polymers with tailored properties. By incorporating this azide into polymer backbones, scientists can create materials with improved mechanical strength or biodegradability. Recent research has demonstrated its potential in developing biocompatible polymers for tissue engineering applications.

The synthesis of 1-Heptanamine, 7-Azido typically involves multi-step processes that require precise control over reaction conditions. One common method involves the alkylation of an azide salt with a heptyl amine derivative. This approach ensures high purity and yield of the final product. Advanced purification techniques, such as chromatography and distillation, are employed to isolate the compound from reaction mixtures.

The physical properties of 1-Heptanamine, 7-Azido are well-documented. It exists as a colorless liquid at room temperature with a boiling point around 150°C under standard pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it convenient for use in various laboratory settings. However, care must be taken during handling due to its volatility and potential for irritation upon prolonged exposure.

In terms of safety considerations, while 1-Heptanamine, 7-Azido is not classified as a hazardous material under normal conditions, it should be stored in accordance with standard laboratory practices. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

The growing interest in sustainable chemistry has led researchers to explore greener synthesis routes for 1-Heptanamine, 7-Azido. Recent studies have focused on using catalytic systems that reduce waste generation and energy consumption during production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 1-Heptanamine, 7-Azido, CAS No. 867338-62-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a key intermediate in drug development and materials science. As research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.